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Compound of Interest

Compound Name: 4-Bromo-2,2'-bipyridine

Cat. No.: B089133 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is paramount to ensuring laboratory safety and environmental protection.

This guide provides a comprehensive overview of the recommended disposal procedures for 4-
Bromo-2,2'-bipyridine, a compound utilized in synthetic chemistry. Adherence to these

protocols is essential for minimizing risks and complying with regulatory standards.

Key Chemical and Safety Data
Understanding the physical and chemical properties of 4-Bromo-2,2'-bipyridine is the first

step in safe handling and disposal. The following table summarizes key quantitative data for

this compound.

Property Value

CAS Number 14162-95-9[1]

Molecular Formula C10H7BrN2[1]

Molecular Weight 235.08 g/mol [1]

Physical State Solid, Powder

Melting Point 138 °C

Storage Temperature 2-8°C in an inert atmosphere[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
4-Bromo-2,2'-bipyridine is classified as harmful if swallowed and causes skin and serious eye

irritation.[3] Appropriate personal protective equipment must be worn at all times when handling

this chemical.

Required PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.[1]

Body Protection: Laboratory coat or chemical-resistant suit.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a particle

respirator is recommended.

Step-by-Step Disposal Protocol
The proper disposal of 4-Bromo-2,2'-bipyridine requires a systematic approach to prevent

contamination and ensure safety. The following protocol outlines the necessary steps for its

disposal.

1. Waste Collection and Segregation:

Collect all waste material, including unused product and contaminated items (e.g., filter

paper, gloves), in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility has been confirmed.

2. Spill Management:

In the event of a spill, immediately evacuate the area if necessary.

Wear appropriate PPE before attempting to clean up.
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For solid spills, carefully sweep up the material to avoid creating dust and place it in a

suitable container for disposal.[4]

Use an inert absorbent material, such as sand or vermiculite, for any dissolved spills.[5]

Decontaminate the spill area with a suitable solvent and wash the area thoroughly.

3. Final Disposal:

All waste containing 4-Bromo-2,2'-bipyridine must be treated as hazardous waste.

It is recommended to engage a licensed and certified hazardous waste disposal company for

the final disposal.

Provide the disposal company with a complete characterization of the waste, including the

Safety Data Sheet (SDS).

Ensure that the disposal method complies with all local, state, and federal regulations.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromo-2,2'-bipyridine.
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Caption: Disposal workflow for 4-Bromo-2,2'-bipyridine.
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Disclaimer: This information is intended as a guide and should be supplemented with a

thorough review of the official Safety Data Sheet (SDS) and consultation with your institution's

Environmental Health and Safety (EHS) department. Always prioritize safety and adhere to all

applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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